Cas no 2171603-16-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid
• CAS No: 2171603-16-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6084731
• PubChem ID: 165583397
• Update Time: 2025-06-13

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid
• EN300-1540048
• 2171603-16-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]oxolane-2-carboxylic acid

• Inchi： 1S/C25H26N2O6/c1-2-7-21(23(28)26-20-12-13-32-22(20)24(29)30)27-25(31)33-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h2-6,8-11,19-22H,1,7,12-14H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： WJGYDXQYLNCPNV-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic Acid (CAS: 2171603-16-8)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid (CAS: 2171603-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enamidooxolane moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), as well as its role in the development of novel therapeutic agents.

One of the key areas of research has focused on the compound's utility as a building block in peptide chemistry. The Fmoc group, a widely used protecting group in peptide synthesis, provides stability during the synthesis process while allowing for selective deprotection under mild conditions. The pent-4-enamidooxolane moiety, on the other hand, introduces a unique conformational constraint that can enhance the biological activity and stability of peptide-based drugs. Recent publications have highlighted the successful incorporation of this compound into complex peptide sequences, demonstrating its versatility and efficiency.

In addition to its applications in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid has been investigated for its potential in drug discovery. Researchers have utilized this compound as a scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against a specific protease implicated in inflammatory diseases. The study underscored the compound's potential as a lead structure for further optimization.

Another notable advancement involves the use of this compound in the development of prodrugs. Prodrug strategies are increasingly being employed to improve the pharmacokinetic properties of therapeutic agents, and the unique chemical features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid make it an attractive candidate for such applications. Recent work has demonstrated its ability to serve as a carrier for drug delivery, enabling targeted release of active compounds in specific physiological environments. This approach has shown promise in preclinical models, particularly for the treatment of cancers and infectious diseases.

Despite these advancements, challenges remain in the large-scale synthesis and application of this compound. Issues such as yield optimization, purification, and stability under various conditions are areas of ongoing research. Recent efforts have focused on developing more efficient synthetic routes and exploring alternative protecting groups to enhance the compound's utility. For example, a 2024 study proposed a novel catalytic method for the synthesis of this compound, significantly improving yield and reducing byproduct formation.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidooxolane-2-carboxylic acid (CAS: 2171603-16-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and prodrug development highlight its potential to contribute to the advancement of therapeutic strategies. Continued research into its synthetic optimization and biological applications will likely uncover further opportunities for innovation in the field.